2-(4-chloro-3,5-dimethylphenoxy)-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-10-7-12(8-11(2)16(10)18)21-9-15(20)19-14-6-4-3-5-13(14)17/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: LSLBYDLQTFZZTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

2-(4-chloro-3,5-dimethylphenoxy)-N-(2-chlorophenyl)acetamide, commonly known as Acetochlor, is an herbicide used to control grasses and broadleaf weeds in various crops. It was first introduced in the market in the 1990s and has since become a popular choice among farmers due to its effectiveness in controlling weeds.

Mechanism of Action

Acetochlor works by inhibiting the growth of weeds. It does this by interfering with the biosynthesis of fatty acids in the plant, which is essential for growth. Acetochlor is absorbed by the roots of the plant and translocated to the growing points, where it inhibits the growth of the plant.
Biochemical and Physiological Effects
Acetochlor has been shown to have minimal toxicological effects on humans and animals. However, it can be toxic to aquatic organisms and can leach into groundwater, which can be harmful to the environment. In addition, Acetochlor can cause skin irritation and eye damage if it comes into contact with the skin or eyes.

Advantages and Limitations for Lab Experiments

Acetochlor is a widely used herbicide, and its effectiveness in controlling weeds has been well established. It is relatively easy to synthesize and is readily available in the market. However, Acetochlor can be toxic to aquatic organisms and can leach into groundwater, which can limit its use in certain areas. In addition, Acetochlor can be expensive, which can be a limiting factor in some lab experiments.

Future Directions

There are several future directions for research on Acetochlor. One area of research is the development of new formulations that reduce the environmental impact of Acetochlor. Another area of research is the investigation of the potential use of Acetochlor in the treatment of cancer and other diseases. Finally, research can be conducted to investigate the potential of Acetochlor in the development of new herbicides with improved efficacy and reduced toxicity.
Conclusion
Acetochlor is a widely used herbicide that has been extensively studied for its herbicidal properties. It works by inhibiting the growth of weeds and is commonly used in the agriculture industry to control weeds in various crops. Acetochlor has minimal toxicological effects on humans and animals, but it can be harmful to the environment. Future research on Acetochlor can focus on the development of new formulations, investigation of its potential use in the treatment of cancer and other diseases, and the development of new herbicides with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of Acetochlor involves the reaction of 2-chloro-N-(2-chlorophenyl)acetamide with 4-chloro-3,5-dimethylphenol in the presence of a base. The reaction takes place in a solvent, usually toluene or xylene, and is carried out under reflux conditions. The yield of the reaction is typically around 70-80%.

Scientific Research Applications

Acetochlor has been extensively studied for its herbicidal properties. It is commonly used in the agriculture industry to control weeds in various crops such as corn, soybeans, and cotton. Several studies have also investigated the environmental impact of Acetochlor and its potential to leach into groundwater. In addition, Acetochlor has been studied for its potential use in the treatment of cancer and other diseases.